Cas no 2003771-00-2 (Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)-)

• Product Name: Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)-
• CAS No: 2003771-00-2
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 5285183
• Update Time: 2025-07-18

Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)-

• Inchi： 1S/C11H19Br/c1-3-10(4-2)11(9-12)7-5-6-8-11/h5-6,10H,3-4,7-9H2,1-2H3
• InChI Key： SMZUZTVXYNDJSK-UHFFFAOYSA-N
• SMILES： C1CC(CBr)(C(CC)CC)CC=1

Additional information on Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)-

Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- (CAS No. 2003771-00-2): An Overview and Recent Advances

Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- (CAS No. 2003771-00-2) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its cyclopentene ring and functional groups, offers a range of potential applications due to its structural complexity and reactivity.

The cyclopentene ring is a fundamental building block in organic chemistry, known for its stability and ability to participate in various chemical reactions. The presence of the bromomethyl group at the 4-position introduces a highly reactive site that can be readily functionalized through substitution reactions. Additionally, the 1-ethylpropyl group at the same position adds steric bulk and influences the compound's physical properties, such as solubility and reactivity.

Recent studies have highlighted the potential of Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of bioactive molecules with potential therapeutic applications. The bromomethyl group can be selectively modified to introduce various functional groups, leading to a diverse array of derivatives with tailored biological activities.

In the realm of materials science, Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- has shown promise as a monomer for polymer synthesis. Its reactivity allows for controlled polymerization processes, resulting in polymers with specific properties such as high thermal stability and mechanical strength. A recent publication in Macromolecules reported the successful synthesis of copolymers using this compound, which exhibited enhanced performance in various applications, including coatings and adhesives.

The synthetic accessibility of Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- has also been a subject of interest. Researchers have developed efficient synthetic routes to produce this compound on both laboratory and industrial scales. One notable method involves the bromination of a cyclopentene derivative followed by an alkylation step to introduce the 1-ethylpropyl group. These synthetic strategies not only improve yield but also reduce environmental impact by minimizing waste generation.

From a safety perspective, it is important to handle Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- with care due to its reactive nature. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be carefully controlled to prevent degradation or unwanted reactions. Safety data sheets (SDS) provide detailed information on handling and storage practices.

In conclusion, Cyclopentene, 4-(bromomethyl)-4-(1-ethylpropyl)- (CAS No. 2003771-00-2) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this versatile compound.